Cas no 52602-16-1 (Butyl ester-2-Acebenzoic acid)

• Product Name: Butyl ester-2-Acebenzoic acid
• CAS No: 52602-16-1
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 2074036
• PubChem ID: 20571668
• Update Time: 2025-08-05

Butyl ester-2-Acebenzoic acid Chemical and Physical Properties

Names and Identifiers

• Butyl ester-2-Acebenzoic acid
• Butyl 2-acetoxybenzoate
• SCHEMBL1870045
• 52602-16-1
• G65477
• butyl 2-(acetyloxy)benzoate

• Inchi： 1S/C13H16O4/c1-3-4-9-16-13(15)11-7-5-6-8-12(11)17-10(2)14/h5-8H,3-4,9H2,1-2H3
• InChI Key： YDQOBYGKVPXOEF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC(C)=O)=O)CCCC

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Butyl ester-2-Acebenzoic acid

Butyl ester-2-Acebenzoic acid (CAS No. 52602-16-1): A Comprehensive Overview

The compound Butyl ester-2-Acebenzoic acid, identified by its CAS number 52602-16-1, is a derivative of benzoic acid that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced material sciences.

Benzoic acid esters, including Butyl ester-2-Acebenzoic acid, are known for their versatile reactivity and biological activity. The butyl ester moiety enhances the lipophilicity of the benzoic acid backbone, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted the potential of this compound in drug design, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active molecules.

In the realm of medicinal chemistry, the structural motif of Butyl ester-2-Acebenzoic acid has been explored for its ability to modulate biological pathways. For instance, modifications to the benzoic acid core have led to the discovery of compounds with enhanced anti-inflammatory and analgesic properties. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic profiles, making Butyl ester-2-Acebenzoic acid a subject of intense interest.

The chemical synthesis of Butyl ester-2-Acebenzoic acid involves well-established protocols, including esterification reactions and purification techniques. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity. These advancements underscore the compound's significance in industrial-scale production and laboratory research.

Beyond its pharmaceutical applications, Butyl ester-2-Acebenzoic acid has shown potential in material science. Its derivatives are being investigated for use in organic electronics, photovoltaics, and polymer chemistry. The compound's ability to act as a building block for more complex molecules makes it invaluable in designing novel materials with tailored properties.

The biological activity of Butyl ester-2-Acebenzoic acid has been further explored through preclinical studies. Research indicates that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings align with ongoing efforts to develop safer and more effective therapeutic alternatives.

In conclusion, Butyl ester-2-Acebenzoic acid (CAS No. 52602-16-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique chemical structure and biological activity make it a valuable asset in pharmaceutical development, material science, and synthetic chemistry. As research continues to uncover new possibilities, the significance of this compound is likely to grow further.